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Compound of Interest

Compound Name: 2-Fluoropentane

Cat. No.: B3392424

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and disposal of 2-
Fluoropentane (CAS No. 590-87-4) in a laboratory environment. Adherence to these protocols
is critical to minimize risks associated with this chemical, which is classified as a highly
flammable liquid and an irritant.

Physicochemical Properties and Hazard
Identification

2-Fluoropentane is a fluorinated alkane used in organic synthesis and potentially in
pharmaceutical development.[1] Its physical and chemical properties, along with its associated
hazards, necessitate careful handling.

Data Summary

All quantitative data regarding the properties and hazards of 2-Fluoropentane are summarized
in the tables below.

Table 1: Physicochemical Properties of 2-Fluoropentane
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Property Value Reference
CAS Number 590-87-4 [1112]
Molecular Formula CsHuiF [11[31[4]
Molecular Weight 90.14 g/mol [11[31[5]
Boiling Point ~60 °C [1]

Density ~1.01 g/cm3 [1]
Solubility Insoluble in water; miscible o

with many organic solvents.

Table 2: GHS Hazard Identification for 2-Fluoropentane

Hazard Classification Code Hazard Statement
o Highly flammable liquid and
Flammable Liquids, Category 2 H225
vapor.[2]
Skin Irritation, Category 2 H315 Causes skin irritation.[2]
o Causes serious eye irritation.
Eye Irritation, Category 2A H319 2]
Specific target organ toxicity — H335 May cause respiratory
single exposure, Category 3 irritation.[2]
Signal Word Danger

Experimental Protocols

The following protocols detail the required procedures for safely managing 2-Fluoropentane

throughout its lifecycle in the laboratory, from receipt to disposal.

Protocol: Safe Handling and Storage

This protocol outlines the necessary engineering controls, personal protective equipment

(PPE), and storage conditions required when working with 2-Fluoropentane.
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Methodology:
e Engineering Controls:

o Always handle 2-Fluoropentane inside a certified chemical fume hood to control vapor
accumulation and minimize inhalation exposure.[6][7]

o Ensure an eyewash station and safety shower are readily accessible and unobstructed in
the work area.

o Keep away from all sources of ignition, including open flames, hot surfaces, sparks, and
static discharge.[2][6][8] Do not use electrical devices with frayed or damaged wiring.[6]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Consult the glove
manufacturer's specifications for compatibility.

o Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe
shoes to prevent skin contact.[7]

e Chemical Storage:
o Store 2-Fluoropentane in a tightly closed, properly labeled container.[2][7]

o Keep containers in a dedicated, approved flammable liquids storage cabinet.[7][9] The
cabinet should be marked with a "Flammable — Keep Fire Away" sign.[7]

o Segregate 2-Fluoropentane from incompatible materials such as strong oxidizing agents.
[10]

o Dispensing and Transfer:

o When transferring from containers larger than five gallons, ensure containers are
electrically bonded and grounded to prevent static discharge.[6][11]
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o For smaller transfers, conduct the procedure inside a chemical fume hood to prevent
vapor buildup.[6]

Caption: Logical workflow for the safe laboratory use of 2-Fluoropentane.

Protocol: Emergency Procedures for Spills and
EXposures

This protocol provides a systematic approach to managing accidental spills and personnel
exposures involving 2-Fluoropentane.

Methodology:
e Personnel Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, occasionally lifting the upper and lower eyelids.[2][12] Seek
immediate medical attention.

o Skin Contact: Remove all contaminated clothing while under a safety shower.[12] Wash
the affected area with soap and plenty of water.[13] Seek medical attention if irritation
develops or persists.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[13]

o Ingestion: Do NOT induce vomiting.[2][13] Rinse the mouth with water and seek
immediate medical attention.

e Spill Response:
o Small Spill (Incidental):
= Alert personnel in the immediate area.

= Eliminate all ignition sources.[8]
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» Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,
vermiculite).

» Place the absorbent material into a sealed, labeled container for disposal as
halogenated organic waste.[14][15]

= Clean the spill area thoroughly.

o Large Spill:

Immediately alert everyone in the laboratory and activate the fire alarm.[16]

Evacuate the area, closing doors behind you to confine vapors.[16]

Call emergency services (e.g., 911) and report the spill.[16]

Do not re-enter the area until cleared by safety professionals.

Caption: Decision tree for responding to spills and exposures.

Protocol: Waste Disposal

This protocol details the procedures for the safe collection, labeling, and disposal of 2-
Fluoropentane waste, which must be managed as a regulated hazardous material.

Methodology:
o Waste Segregation:

o 2-Fluoropentane is a halogenated organic compound.[17] All waste containing this
chemical must be collected in a designated "Halogenated Organic Waste" container.[14]
[17]

o Do NOT mix halogenated waste with non-halogenated solvent waste.[18] This is critical as
the disposal methods and costs differ significantly.[18][19]

o Do not contaminate the waste stream with incompatible materials like strong acids, bases,
or oxidizers.[19]
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o Waste Container:

o Use a chemically compatible, leak-proof container with a secure, tight-fitting screw cap.
[18][20] The original product container can be used if it is in good condition.

o Keep the waste container closed at all times except when adding waste.[14][15]
e Labeling:

o Label the waste container with a "Hazardous Waste" tag as soon as the first drop of waste
is added.[15][19]

o Clearly write the full chemical name, "2-Fluoropentane,” and list all other constituents and
their approximate percentages on the label.[14] Do not use abbreviations or chemical
formulas.[14]

e Storage and Disposal:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
within the laboratory, away from ignition sources.

o When the container is nearly full, contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup and disposal.[15]

o Disposal will likely involve incineration at a licensed hazardous waste facility.[2][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3392424?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3392424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

